Cas no 1807137-66-1 (2-Fluoro-6-nitronicotinonitrile)

• Product Name: 2-Fluoro-6-nitronicotinonitrile
• CAS No: 1807137-66-1
• MF: C₆H₂FN₃O₂
• MW: 167.097383975983
• CID: 4903476
• Update Time: 2025-06-16

2-Fluoro-6-nitronicotinonitrile Chemical and Physical Properties

Names and Identifiers

• 2-Fluoro-6-nitronicotinonitrile

• Inchi： 1S/C6H2FN3O2/c7-6-4(3-8)1-2-5(9-6)10(11)12/h1-2H
• InChI Key： DBRWPISJTLOZIM-UHFFFAOYSA-N
• SMILES： FC1=C(C#N)C=CC([N+](=O)[O-])=N1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 231
• XLogP3: 1.2
• Topological Polar Surface Area: 82.5

Additional information on 2-Fluoro-6-nitronicotinonitrile

Introduction to 2-Fluoro-6-nitronicotinonitrile (CAS No. 1807137-66-1)

2-Fluoro-6-nitronicotinonitrile, with the chemical formula C₆H₃FN₂O₂, is a fluorinated nitro derivative of nicotinonitrile. This compound has garnered significant attention in the field of pharmaceutical and agrochemical research due to its versatile structural properties and potential biological activities. The presence of both fluorine and nitro functional groups imparts unique reactivity, making it a valuable intermediate in synthetic chemistry. Its CAS number, 1807137-66-1, uniquely identifies it in scientific literature and databases, facilitating precise referencing in research and industrial applications.

The synthesis of 2-Fluoro-6-nitronicotinonitrile typically involves multi-step organic transformations, starting from commercially available precursors such as 2-fluoronicotinic acid or its derivatives. The introduction of the nitro group at the 6-position is a critical step, often achieved through nitration reactions under controlled conditions. The resulting compound exhibits remarkable stability under various storage conditions, which is essential for its use in sensitive biochemical assays and drug development pipelines.

In recent years, 2-Fluoro-6-nitronicotinonitrile has been explored for its potential applications in medicinal chemistry. The fluorine atom, known for its ability to modulate metabolic stability and binding affinity, makes this compound an attractive scaffold for designing novel therapeutic agents. Specifically, researchers have investigated its derivatives as kinase inhibitors, anticancer agents, and antimicrobial compounds. Preliminary studies suggest that the nitro group can serve as a handle for further functionalization, enabling the creation of diverse pharmacophores.

One of the most compelling aspects of 2-Fluoro-6-nitronicotinonitrile is its role in developing small-molecule probes for biochemical research. The compound’s ability to participate in transition-metal-catalyzed cross-coupling reactions has opened new avenues for constructing complex molecular architectures. For instance, palladium-catalyzed Suzuki-Miyaura couplings have been employed to introduce aryl or heteroaryl groups at the 3-position of the nicotinonitrile ring, generating libraries of novel compounds for high-throughput screening.

The pharmacological profile of 2-Fluoro-6-nitronicotinonitrile has been a subject of extensive investigation. In vitro studies have demonstrated its interaction with various biological targets, including enzymes and receptors implicated in inflammatory pathways. The nitro group’s redox-active nature allows for potential applications in prodrug design, where it can be selectively reduced to release active species at target sites. This property is particularly relevant in developing treatments for oxidative stress-related diseases.

Advances in computational chemistry have further enhanced the utility of 2-Fluoro-6-nitronicotinonitrile as a lead compound. Molecular docking simulations have been used to predict binding interactions with protein targets, providing insights into possible mechanisms of action. These computational approaches complement experimental efforts by identifying promising derivatives for further optimization. The integration of machine learning models has also enabled rapid screening of analogs based on structural features associated with biological activity.

The agrochemical sector has also shown interest in 2-Fluoro-6-nitronicotinonitrile, particularly for developing novel pesticides with improved efficacy and environmental safety. Fluorinated heterocycles are known to exhibit enhanced pest resistance due to their structural rigidity and lipophilicity. Researchers have synthesized several analogs of this compound and evaluated their insecticidal properties against key agricultural pests. Preliminary results indicate promising activity against aphids and whiteflies without significant toxicity to non-target organisms.

The industrial production of 2-Fluoro-6-nitronicotinonitrile requires stringent quality control measures to ensure consistency and purity. Analytical techniques such as high-performance liquid chromatography (HPLC), nuclear magnetic resonance (NMR) spectroscopy, and mass spectrometry (MS) are routinely employed to monitor reaction progress and verify product identity. Process optimization efforts focus on minimizing waste generation while maximizing yield, aligning with green chemistry principles.

The future prospects of 2-Fluoro-6-nitronicotinonitrile are vast, driven by ongoing research into its derivatives and applications across multiple disciplines. Emerging fields such as precision medicine and targeted therapy offer new opportunities for leveraging this compound’s unique chemical properties. Collaborative efforts between academia and industry will be crucial in translating laboratory findings into tangible benefits for society.